Cas no 1690-76-2 (2-Piperidinone,1,3-dimethyl-)

• Product Name: 2-Piperidinone,1,3-dimethyl-
• CAS No: 1690-76-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 149720
• PubChem ID: 160591
• Update Time: 2025-04-19

2-Piperidinone,1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1,3-dimethyl-
• 1,3-Dimethyl-piperidin-2-one
• 1,3-dimethylpiperidin-2-one
• 1,3-Dimethyl-2-piperidinone
• SCHEMBL218415
• DTXSID10883740
• 154222-73-8
• 1,3-dimethylpiperidone
• 2-Piperidinone, 1,3-dimethyl-
• 1690-76-2
• AKOS015904954

• Inchi： 1S/C7H13NO/c1-6-4-3-5-8(2)7(6)9/h6H,3-5H2,1-2H3
• InChI Key： RJLKIAGOYBARJG-UHFFFAOYSA-N
• SMILES： O=C1C(C)CCCN1C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.949
• Boiling Point: 218.7°C at 760 mmHg
• Flash Point: 93.3°C
• Refractive Index: 1.452
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones